Cas no 2287316-49-6 (3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione)

• Product Name: 3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• CAS No: 2287316-49-6
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5877994
• PubChem ID: 165743762
• Update Time: 2025-06-27

3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• EN300-6749091
• 2287316-49-6

• Inchi： 1S/C12H15N3O3S/c16-11-5-1-4-10-12(11)13-14-15(10)7-9-3-2-6-19(17,18)8-9/h1,4-5,9,16H,2-3,6-8H2
• InChI Key： MFGRVTFRZYOUEL-UHFFFAOYSA-N
• SMILES： S1(CCCC(CN2C3C=CC=C(C=3N=N2)O)C1)(=O)=O

Computed Properties

• Exact Mass: 281.08341252g/mol
• Monoisotopic Mass: 281.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.5Ų

Additional information on 3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione

3-[(4-Hydroxy-1H-1,2,3-Benzotriazol-1-Yl)Methyl]-1λ6-Thiane-1,1-Dione: A Comprehensive Overview

3-[(4-Hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ6-thiane-1,1-dione is a compound with the CAS registry number 2287316-49-6. This compound belongs to the class of organic compounds known as benzotriazoles and thiane diones. Benzotriazoles are well-known for their applications in various fields, including corrosion inhibition, UV stabilizers in polymers, and as intermediates in pharmaceutical synthesis. The presence of the thiane dione moiety further enhances its potential for diverse chemical reactivity and functionalization.

The molecular structure of 3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ6-thiane-1,1-dione is characterized by a benzotriazole ring fused with a triazole ring system and a thiane dione group. The hydroxyl group at the 4-position of the benzotriazole ring introduces additional hydrophilicity and potential sites for hydrogen bonding. This feature can influence the compound's solubility properties and its interactions with other molecules in solution.

Recent studies have highlighted the importance of such compounds in the development of novel materials with tailored properties. For instance, researchers have explored the use of benzotriazole derivatives as building blocks for advanced materials such as metallopolymers and coordination networks. The integration of the thiane dione group into this structure opens up new possibilities for redox activity and electronic conductivity.

In terms of synthesis, 3-[(4-hydroxy-1H-1,2,3-benzotriazol-1-Yl)methyl]-1λ6-thiane -dione can be prepared through various routes depending on the starting materials and reaction conditions. One common approach involves the condensation of benzotriazole derivatives with appropriate thiol or dithiol precursors under controlled conditions to form the thiane dione moiety.

The physical properties of this compound are influenced by its molecular structure. It is expected to have moderate solubility in polar solvents due to the presence of both aromatic and hydrophilic groups. Its thermal stability has been studied in recent research papers, where it was found to decompose above 200°C under nitrogen atmosphere.

Applications of 3-(4-hydroxybenzotriazolylmethyl)-thiane-dione include its use as an intermediate in organic synthesis for constructing more complex molecules with bioactive properties. Additionally, its potential as a ligand in metal coordination chemistry has been explored due to the presence of nitrogen donor atoms in both benzotriazole and thiane dione moieties.

In conclusion, 3-(4-hydroxybenzotriazolylmethyl)-thiane-dione (CAS No 22873 - 49 - 6) is a versatile compound with promising applications in material science and organic synthesis. Ongoing research continues to uncover new aspects of its chemistry and potential uses across various industries.